Cas no 2470437-51-3 (4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride)

• Product Name: 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride
• CAS No: 2470437-51-3
• MF: C₆H₁₂Cl₂N₄
• MW: 211.09227848053
• MDL: MFCD32710920
• CID: 5670790
• PubChem ID: 155819707
• Update Time: 2025-06-07

4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride
• 2470437-51-3
• 4-(Azetidin-3-yl)-5-methyl-2H-triazole;dihydrochloride
• EN300-27101650

• MDL： MFCD32710920
• Inchi： 1S/C6H10N4.2ClH/c1-4-6(9-10-8-4)5-2-7-3-5;;/h5,7H,2-3H2,1H3,(H,8,9,10);2*1H
• InChI Key： UIXHRQLZWLYODZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2C(C)=NNN=2)C1

Computed Properties

• Exact Mass: 210.0439018g/mol
• Monoisotopic Mass: 210.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride

Research Brief on 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride (CAS: 2470437-51-3)

The compound 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride (CAS: 2470437-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride, which combines an azetidine ring with a 1,2,3-triazole moiety. This combination is particularly interesting due to the azetidine's role as a bioisostere for other heterocycles, potentially enhancing the compound's pharmacokinetic properties. The dihydrochloride salt form further improves its solubility, making it more suitable for biological testing and formulation development.

In terms of synthesis, recent publications have described optimized routes for producing 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride with high purity and yield. Key advancements include the use of click chemistry for the triazole formation and novel protection-deprotection strategies for the azetidine nitrogen. These methods have significantly reduced production costs and improved scalability, making the compound more accessible for research and development purposes.

Biological evaluations of this compound have revealed promising activity against several therapeutic targets. Preliminary in vitro studies indicate significant inhibition of specific kinase enzymes involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, the compound has shown moderate activity against certain bacterial strains, opening possibilities for its use in antimicrobial drug development.

Recent molecular modeling studies have provided insights into the compound's mechanism of action at the atomic level. The azetidine-triazole scaffold appears to interact with target proteins through a combination of hydrogen bonding and hydrophobic interactions, with the protonated nitrogen atoms of the dihydrochloride salt playing a crucial role in binding affinity. These findings are guiding the design of second-generation analogs with improved selectivity and potency.

Despite these promising results, challenges remain in the development of 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride as a therapeutic agent. Current research is focusing on addressing issues related to metabolic stability and optimizing the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Several pharmaceutical companies have included this compound in their screening libraries, indicating growing industry interest in its potential applications.

In conclusion, 4-(azetidin-3-yl)-5-methyl-2H-1,2,3-triazole dihydrochloride represents an interesting scaffold for medicinal chemistry exploration. The combination of its synthetic accessibility, favorable physicochemical properties, and promising biological activity makes it a valuable tool for drug discovery. Future research directions likely include the development of targeted analogs for specific disease indications and further investigation of its mechanism of action at the molecular level.